Cas no 21637-25-2 (Isoquercitrin)

• Product Name: Isoquercitrin
• CAS No: 21637-25-2
• MF: C₂₁H₂₀O₁₂
• MW: 464.376307487488
• MDL: MFCD00017746
• CID: 51831
• PubChem ID: 13179952
• Update Time: 2025-06-08

Isoquercitrin Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dihydroxyphenyl)-3-(β-D-glucofuranosyloxy)-5,7-dihydroxy-4H-1-benzopyran-4-one
• 4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-3-(b-D-glucofuranosyloxy)-5,7-dihydroxy-
• Isoquercitrin
• Isoquercitroside
• 2-(3,4-dihydroxyphenyl)-3-(&#x3B2
• Isopseudopsoralen
• isopseudopsoralene
• isopseudosporalen
• Isoquercetin
• quercetin 3-O-beta-D-glucofuranoside
• Quercetin 3-O-glucofuranoside
• quercetin 3-O-glucoside
• Quercetin 3-β-D-glucoside
• quercetin-3-glucoside
• Quercetin 3-beta-D-glucoside
• 2-(3,4-Hihydroxyphenyl)-3-(beta-D-glucofuranosyloxy)-5,7-dihydroxy-4H-1-benzopyran-4-one
• 2-(3,4-dihydroxyphenyl)-3-(β-D-glucofuranosyloxy)-5,7-dihydroxy-4H-1-benzopyran-4-one
• Isoquercitrin with HPLC [21637-25-2]
• Quercitin-3'-O- glucofuranoside
• 3-[5-(1,2-Dihydroxyethyl)-3,4-dihydroxyoxolan-2-yl]oxy-2-(3,4-dihydroxyphenyl)-5,7-dihydroxychromen-4-one
• 2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-4-oxo-4H-1-benzopyran-3-yl hexofuranoside
• Isotrifolin;Quercetin 3-O-beta-D-glucofuranoside
• BCP11535
• 21637-25-2
• DTXSID50871989

• MDL： MFCD00017746
• Inchi： 1S/C21H20O12/c22-6-12(27)19-16(29)17(30)21(32-19)33-20-15(28)14-11(26)4-8(23)5-13(14)31-18(20)7-1-2-9(24)10(25)3-7/h1-5,12,16-17,19,21-27,29-30H,6H2
• InChI Key： OPJZLUXFQFQYAI-UHFFFAOYSA-N
• SMILES： O1C(C(C(C1C(CO)O)O)O)OC1C(C2C(=CC(=CC=2OC=1C1C=CC(=C(C=1)O)O)O)O)=O
• BRN： 100989

Computed Properties

• Exact Mass: 464.09500
• Monoisotopic Mass: 464.09547607 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 207
• Molecular Weight: 464.4

Experimental Properties

• Color/Form: No data available
• Density: 1.87
• Melting Point: 199-210°C
• Boiling Point: 916.3±65.0 °C at 760 mmHg
• Flash Point: 322.3±27.8 °C
• Refractive Index: 1.803
• Solubility: 生物体外In Vitro:DMSO溶解度125 mg/mL(269.18 mM;Need ultrasonic)
• PSA: 210.51000
• LogP: -0.53890

Isoquercitrin Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Safety Instruction： 24/25
• FLUKA BRAND F CODES：10-23
• RTECS：LK8960000
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides